![molecular formula C20H29NO4 B5220392 hexyl 1-(1-benzyl-2-ethoxy-2-oxoethyl)-2-aziridinecarboxylate](/img/structure/B5220392.png)
hexyl 1-(1-benzyl-2-ethoxy-2-oxoethyl)-2-aziridinecarboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Hexyl 1-(1-benzyl-2-ethoxy-2-oxoethyl)-2-aziridinecarboxylate, also known as HBEA, is a synthetic compound that has been extensively studied for its potential applications in various scientific fields. HBEA is a member of the aziridine family of compounds, which are characterized by a three-membered ring structure containing a nitrogen atom and two carbon atoms.
Mechanism of Action
The mechanism of action of hexyl 1-(1-benzyl-2-ethoxy-2-oxoethyl)-2-aziridinecarboxylate is not fully understood, but it is believed to act as a nucleophile in various chemical reactions. This compound has been shown to react with a variety of electrophiles, including aldehydes, ketones, and imines, to form stable adducts.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a variety of biochemical and physiological effects, including anti-inflammatory, antitumor, and antiviral activities. This compound has been shown to inhibit the production of pro-inflammatory cytokines, such as interleukin-6 and tumor necrosis factor-alpha, and to induce apoptosis in cancer cells.
Advantages and Limitations for Lab Experiments
One of the major advantages of hexyl 1-(1-benzyl-2-ethoxy-2-oxoethyl)-2-aziridinecarboxylate is its high stereoselectivity, which makes it a useful chiral auxiliary in asymmetric synthesis. However, the synthesis of this compound can be challenging, and the compound is relatively expensive compared to other chiral auxiliaries.
Future Directions
There are a number of potential future directions for research on hexyl 1-(1-benzyl-2-ethoxy-2-oxoethyl)-2-aziridinecarboxylate. One area of interest is the development of new synthetic methods for this compound that are more efficient and cost-effective. Another area of interest is the exploration of new applications for this compound in fields such as pharmacology and materials science. Additionally, further studies are needed to fully understand the mechanism of action of this compound and to identify its potential therapeutic targets.
Synthesis Methods
The synthesis of hexyl 1-(1-benzyl-2-ethoxy-2-oxoethyl)-2-aziridinecarboxylate involves the reaction of 2-aziridinecarboxylic acid with benzyl 2-ethoxy-2-oxoacetate, followed by the addition of hexylamine. The resulting product is then purified through a series of chromatographic techniques to obtain pure this compound.
Scientific Research Applications
Hexyl 1-(1-benzyl-2-ethoxy-2-oxoethyl)-2-aziridinecarboxylate has been widely studied for its potential applications in various scientific fields, including organic chemistry, biochemistry, and pharmacology. One of the most promising applications of this compound is its use as a chiral auxiliary in asymmetric synthesis, where it can be used to selectively control the stereochemistry of a reaction.
properties
IUPAC Name |
hexyl 1-(1-ethoxy-1-oxo-3-phenylpropan-2-yl)aziridine-2-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H29NO4/c1-3-5-6-10-13-25-20(23)18-15-21(18)17(19(22)24-4-2)14-16-11-8-7-9-12-16/h7-9,11-12,17-18H,3-6,10,13-15H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MXCHQFBWHCWGRT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCOC(=O)C1CN1C(CC2=CC=CC=C2)C(=O)OCC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H29NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.